6,8-Dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

Specification

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 6,8-dimethyl-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C9H9N3O2/c1-5-3-6(2)7-10-11-8(9(13)14)12(7)4-5/h3-4H,1-2H3,(H,13,14)
• Standard InChI Key: NWECHJKFFPFKPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=NN=C2C(=O)O)C

Introduction

6,8-Dimethyl-triazolo[4,3-a]pyridine-3-carboxylic acid is a complex organic compound with a molecular formula of C9H9N3O2 and a molecular weight of 191.19 g/mol. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and chemical properties. The compound's structure involves a fused ring system consisting of a triazole and a pyridine ring, with methyl groups at positions 6 and 8, and a carboxylic acid group at position 3.

Synthesis and Preparation

The synthesis of 6,8-Dimethyl-triazolo[4,3-a]pyridine-3-carboxylic acid typically involves multi-step reactions starting from simpler precursors. The exact synthesis pathway may vary depending on the availability of starting materials and desired yields. Generally, the synthesis of such compounds involves condensation reactions, cyclization steps, and functional group transformations.

Biological Activities

While specific biological activities of 6,8-Dimethyl-triazolo[4,3-a]pyridine-3-carboxylic acid are not detailed in the available literature, compounds within the triazolopyridine class have shown a range of biological properties. These include anti-inflammatory, analgesic, antiviral, antimicrobial, and anticancer activities. The presence of the carboxylic acid group could potentially enhance its interaction with biological targets, although detailed studies are needed to confirm its specific biological effects.

Safety and Handling

Given the hazard statements associated with this compound, it is essential to handle it with caution. Protective measures should include wearing appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a mask to prevent skin contact and inhalation. The compound should be stored in a well-ventilated area, away from incompatible substances.